Cas no 2757916-39-3 (Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate)

• Product Name: Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate
• CAS No: 2757916-39-3
• MF: C₁₄H₁₈N₂O₂S
• MW: 278.369922161102
• CID: 6310736
• PubChem ID: 165758001
• Update Time: 2025-05-20

Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2757916-39-3
• tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate
• EN300-37101212
• Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate

• Inchi： 1S/C14H18N2O2S/c1-14(2,3)18-12(17)7-5-9-4-6-10-11(8-9)19-13(15)16-10/h4,6,8H,5,7H2,1-3H3,(H2,15,16)
• InChI Key： WENWFUUJVMDONM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)CCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.10889899g/mol
• Monoisotopic Mass: 278.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate

Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate: A Comprehensive Overview

Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate, also known by its CAS number 2757916-39-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The structure of Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate consists of a benzothiazole ring system substituted with an amino group at position 2 and a tert-butyl propanoate group at position 6. The benzothiazole moiety is a heterocyclic aromatic compound that has been recognized for its ability to interact with various biological targets, including enzymes and receptors. The substitution pattern in this compound is particularly noteworthy, as it may influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of anti-inflammatory agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain benzothiazole-containing compounds exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. While Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate has not yet been extensively evaluated for COX inhibition, its structural features suggest that it could be a promising candidate for further investigation in this area.

In addition to its potential anti-inflammatory properties, this compound has also drawn attention for its role in the synthesis of other bioactive molecules. The tert-butyl ester group in the structure is particularly versatile and can serve as a protective group during multi-step synthesis processes. This makes Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate a valuable intermediate in organic synthesis, enabling the construction of more complex molecular architectures.

From a synthetic standpoint, the preparation of Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate involves a series of well-established organic reactions. The synthesis typically begins with the formation of the benzothiazole ring through condensation reactions between an amine and a thioamide or thioester. Subsequent steps involve functionalization at specific positions on the ring to introduce substituents such as the amino group and the tert-butyl propanoate moiety.

The amino group at position 2 of the benzothiazole ring is particularly reactive and can participate in various types of chemical transformations. For example, it can undergo alkylation or acylation reactions to introduce additional functionality into the molecule. This versatility makes Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate a valuable building block for constructing more complex molecules with tailored biological activities.

In terms of applications, this compound has shown promise in several areas beyond anti-inflammatory drug development. For instance, it has been explored as a potential lead compound for anticancer drug discovery due to its ability to modulate key cellular pathways involved in cancer progression. Preclinical studies have demonstrated that certain benzothiazole derivatives can induce apoptosis in cancer cells while sparing normal cells, suggesting a potential therapeutic window for such compounds.

Moreover, the unique electronic properties of the benzothiazole moiety make it an attractive candidate for use in materials science applications. For example, derivatives of benzothiazoles have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light upon excitation. While this particular compound may not have been evaluated for such applications yet, its structural features suggest that it could be worth exploring further in this context.

The stability and solubility profiles of Tert-butyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate are critical factors that influence its suitability for various applications. The tert-butyl ester group contributes to the overall hydrophobicity of the molecule, which may enhance its membrane permeability but could also pose challenges in terms of aqueous solubility. Techniques such as solid dispersion or nanoparticle formulation may be employed to address these limitations if this compound is to be developed into an oral or parenteral drug product.

In conclusion, Tert-butyl 3-(2-amino-1,3-benzothiazol-6